4-(3-Phenyl-1,2,4-oxadiazol-5-yl)benzoic acid

• Molecular Formula: C15H10N2O3
• Molecular Weight: 266.25 g/mol
• IUPAC Name: 4-(3-phenyl-1,2,4-oxadiazol-5-yl)benzoic acid
• InChI: InChI=1S/C15H10N2O3/c18-15(19)12-8-6-11(7-9-12)14-16-13(17-20-14)10-4-2-1-3-5-10/h1-9H,(H,18,19)
• InChI Key: ZVCNUPMOOIVVLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)C3=CC=C(C=C3)C(=O)O

Description

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)benzoic acid is a useful research compound. Its molecular formula is C15H10N2O3 and its molecular weight is 266.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-(3-(4-fluorophenyl) 1,2,4-oxadiazol-5-yl)benzoate (600 mg, 2.14 mmol) in THF (12 mL) was added MeOH (3 mL) and a solution of LiOH (351 mg, 8.57 mmol) in H2O (3 mL). The reaction was stirred at room temperature for 2 h. The reaction was quenched upon the addition of 1N HCl (30 mL) and extracted with EtOAc (2×30 mL). The organic extracts were dried over MgSO4, and concentrated under vacuum to afford 4-(3-phenyl-1,2,4-oxadiazol-5-yl)benzoic acid (550 mg, 87%) as a white solid. 1H-nmr (400 MHz, CDCl3) δ 8.37 (d, J=8 Hz, 2H), 8.30 (d, J=8 Hz, 2H), 8.26-8.19 (m, 2H), 7.62-7.52 (m, 3H); MS (ESI) m/z 266.8